2-(Aminomethyl)pentanedioic acid

• CAS No.: 59472-26-3
• Molecular Formula: C6H11NO4
• Molecular Weight: 161.16 g/mol
• IUPAC Name: 2-(aminomethyl)pentanedioic acid
• InChI: InChI=1S/C6H11NO4/c7-3-4(6(10)11)1-2-5(8)9/h4H,1-3,7H2,(H,8,9)(H,10,11)
• InChI Key: LFKXMUNHFXEROA-UHFFFAOYSA-N
• SMILES: C(CC(=O)O)C(CN)C(=O)O
• Synonyms: alpha-aminomethylglutarate

Description

2-(Aminomethyl)pentanedioic acid is a derivative of pentanedioic acid (glutaric acid) featuring an aminomethyl (-CH₂NH₂) group at the second carbon position. The pentanedioic acid backbone is versatile, allowing functionalization to tailor solubility, stability, and biological activity .

Comparison with Similar Compounds

Structural and Functional Analogues

The table below summarizes key derivatives of pentanedioic acid, their substituents, and applications:

Compound Name	Substituent	Key Applications/Properties	References
2-(Aminomethyl)pentanedioic acid	-CH₂NH₂	Presumed roles in biochemistry/pharma	-
2-(Phosphonomethyl)pentanedioic acid (2PMPA)	-CH₂PO₃H₂	GCPII inhibitor (Ki = 0.3 nM); neurological disease models
2-(3-Mercaptopropyl)pentanedioic acid (2-MPPA)	-CH₂CH₂CH₂SH	Clinical trials (discontinued due to instability/toxicity)
2-(Hydroxyimino)pentanedioic acid	-C(=N-OH)	Structural studies; limited data
(S)-2-Stearamidopentanedioic acid (C18-Glu)	-NHCOC₁₇H₃₅	Supramolecular gelator (low concentration, thermal stability)
Carglumic acid	-NHCONH₂ (carbamoyl)	Treatment of hyperammonemia (N-carbamoyl-L-glutamic acid)
5-Formyltetrahydrofolate	-Pteridinyl-benzoyl group	Folate metabolism; one-carbon transfer
2-Acetamidopentanedioic acid	-NHCOCH₃	Laboratory research (safety data available)

Pharmacokinetic and Clinical Comparisons

• 2PMPA : Exhibits high potency (Ki = 0.3 nM) as a glutamate carboxypeptidase II (GCPII) inhibitor but suffers from poor pharmacokinetics (half-life <1 h, low oral bioavailability <2%). Requires high doses or direct brain injection for efficacy .
• 2-MPPA : Progressed to clinical trials but was discontinued due to thiol-related chemical instability and immune toxicity .
• Carglumic Acid : Clinically approved for urea cycle disorders. Its carbamoyl group enhances stability compared to thiol or phosphonate analogs, enabling oral administration .

Key Research Findings

Substituent Impact on Drug Development :

• Phosphonate (2PMPA) and thiol (2-MPPA) groups confer high enzyme affinity but poor bioavailability. Carbamoyl (carglumic acid) balances stability and efficacy .
• Sulfonamide substitution in gelators enhances thermal-mechanical properties, enabling biomedical applications (e.g., controlled drug release) .

Structural Flexibility :

• The pentanedioic acid backbone accommodates diverse substituents (e.g., stearamide, pteridinyl), enabling applications ranging from antifolate drugs to tumor-targeting agents .